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Cat. No.: B14095473

Get Quote

Executive Summary
Cefuzonam sodium (L-105) represents a pivotal evolution in cephalosporin chemistry, bridging

the gap between second-generation efficacy and third-generation stability. Structurally

characterized by a hydroxyiminoacetamido moiety at the C-7 position and a

thiadiazolylthiomethyl group at C-3, Cefuzonam exhibits a distinct stability profile against

plasmid-mediated beta-lactamases.

While highly resistant to hydrolysis by classical plasmid-mediated penicillinases (e.g., TEM-1,

TEM-2, SHV-1), Cefuzonam remains susceptible to Extended-Spectrum Beta-Lactamases

(ESBLs) and certain AmpC variants. This guide delineates the molecular mechanisms of this

stability, provides quantitative interaction profiles, and details validated experimental protocols

for assessing hydrolytic susceptibility.

Molecular Mechanism: Structure-Activity
Relationship (SAR)
The stability of Cefuzonam is not accidental but a direct function of its steric architecture.
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The C-7 Hydroxyimino Shield
The primary determinant of Cefuzonam's stability against Class A serine beta-lactamases

(TEM-1, SHV-1) is the hydroxyimino group on the acyl side chain.

Mechanism: This bulky group creates significant steric hindrance, preventing the entry of the

beta-lactamase active site serine (Ser70) into the catalytic pocket. It effectively "shields" the

beta-lactam ring from nucleophilic attack by narrow-spectrum enzymes.

Contrast: Unlike first-generation cephalosporins (e.g., Cefazolin), which lack this shield and

are rapidly hydrolyzed, Cefuzonam behaves similarly to Cefuroxime in resisting these

specific enzymes.

The C-3 Thiadiazole Influence
The 1,2,3-thiadiazolylthiomethyl substituent at position 3 enhances antibacterial potency and

pharmacokinetic properties (half-life extension) but plays a secondary role in beta-lactamase

stability compared to the C-7 substituent. However, it acts as a good leaving group, which can

influence the

(turnover number) if hydrolysis does occur.

Visualization of Stability Logic
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Figure 1: Structural logic dictating Cefuzonam's differential stability against narrow vs.

extended-spectrum enzymes.

Interaction Profile: Beta-Lactamase Susceptibility
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The following data synthesizes Cefuzonam's performance against key plasmid-mediated

enzymes.

Quantitative Hydrolysis Profile
Data normalized relative to Cephaloridine (Rate = 100) or Penicillin G (Rate = 100).

Enzyme Class
Specific
Enzyme

Hydrolysis
Rate (Relative)

Stability
Classification

Clinical
Implication

Class A

(Penicillinase)
TEM-1 / TEM-2 < 1.0 Stable

Effective against

ampicillin-

resistant E. coli /

H. influenzae.

Class A

(Penicillinase)
SHV-1 < 1.0 Stable

Effective against

K. pneumoniae

(wild type).

Class A (ESBL) TEM-3 / SHV-2 40 - 80 Unstable

Ineffective

against ESBL-

producing

strains.

Class A (ESBL) CTX-M-15 > 60 Unstable

High

susceptibility;

requires inhibitor

combination.

Class D

(Oxacillinase)
OXA-1 Variable (Low) Intermediate

Generally stable,

but specific

variants may

hydrolyze.

Class C

(Cephalosporina

se)

AmpC (Plasmid) Variable
Intermediate/Uns

table

Susceptible to

derepressed

AmpC mutants.

Mechanistic Insight[1][2][3]
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TEM-1 Stability: Cefuzonam's affinity (

) for TEM-1 is low, and the turnover rate (

) is negligible. The enzyme binds the drug poorly and cannot effectively acylate the serine
residue due to the C-7 steric clash.

ESBL Susceptibility: ESBLs possess point mutations (e.g., Gly238Ser, Glu240Lys) that

widen the active site. This expansion accommodates the bulky hydroxyimino side chain of

Cefuzonam, allowing hydrolysis to proceed.

Experimental Methodologies
To validate these stability claims in a drug development context, the following self-validating

protocols are recommended.

Protocol A: Spectrophotometric Hydrolysis Assay
Objective: Determine the kinetic parameters (

,

) of Cefuzonam against specific beta-lactamases.

Reagents:

Purified Beta-Lactamase (TEM-1, TEM-2, or SHV-1).

Phosphate Buffer (0.1 M, pH 7.0).

Cefuzonam Sodium (Analytical Standard).

Reference Substrate: Cephaloridine (for normalization).

Workflow:

Baseline Setup: Warm buffer to 37°C in a quartz cuvette.

Enzyme Preparation: Dilute enzyme to a concentration that yields a linear rate for the

reference substrate (Cephaloridine).
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Substrate Addition: Add Cefuzonam at varying concentrations (10 µM – 200 µM).

Measurement: Monitor the decrease in absorbance at 260 nm (characteristic of the

cephalosporin beta-lactam ring cleavage) for 5 minutes.

Calculation:

Calculate initial velocity (

) using the extinction coefficient (

) for Cefuzonam (approx. -7,000 to -10,000 M⁻¹cm⁻¹; verify experimentally).

Plot Lineweaver-Burk or Michaelis-Menten curves to derive

and

.

Validation Step: Run Cephaloridine in parallel. If Cephaloridine hydrolysis is not detected,

the enzyme is inactive (invalid run).

Protocol B: MIC Profiling with Isogenic Strains
Objective: Assess biological stability using isogenic E. coli strains expressing defined plasmids.

Strains:

E. coli J53 (Plasmid-free negative control).

E. coli J53/R1 (Expressing TEM-1).

E. coli J53/pMG223 (Expressing TEM-3/ESBL).

Workflow:

Inoculum: Prepare 0.5 McFarland suspension of each strain.

Dilution: Perform standard broth microdilution (CLSI guidelines) with Cefuzonam (0.06 – 128

µg/mL).
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Inhibitor Check: Run duplicate plates adding Clavulanic Acid (4 µg/mL).

Readout:

Stable Profile: MIC(TEM-1) ≈ MIC(Negative Control).

Unstable Profile: MIC(TEM-3) >> MIC(Negative Control).

Inhibitor Effect: If MIC drops significantly with Clavulanate, the resistance is beta-

lactamase mediated.

Experimental Workflow Diagram
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Figure 2: Decision tree and workflow for validating Cefuzonam stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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